Cas no 79222-76-7 (2-benzyl-6-phenyl-2,3-dihydropyridazin-3-one)

• Product Name: 2-benzyl-6-phenyl-2,3-dihydropyridazin-3-one
• CAS No: 79222-76-7
• MF: C₁₇H₁₄N₂O
• MW: 262.305863857269
• CID: 3289206
• PubChem ID: 6459134
• Update Time: 2025-04-21

2-benzyl-6-phenyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-PYRIDAZINONE, 6-PHENYL-2-(PHENYLMETHYL)-
• 2-benzyl-6-phenyl-2,3-dihydropyridazin-3-one
• AKOS003646096
• MLS000999626
• 2-benzyl-6-phenyl-3(2H)-pyridazinone
• CHEMBL1868079
• Z729853692
• SCHEMBL11140135
• LWDNUMJAXHNKAZ-UHFFFAOYSA-N
• SMR000498813
• 2-benzyl-6-phenylpyridazin-3-one
• 79222-76-7
• F2774-0003
• 2-benzyl-6-phenylpyridazin-3(2H)-one

• Inchi： 1S/C17H14N2O/c20-17-12-11-16(15-9-5-2-6-10-15)18-19(17)13-14-7-3-1-4-8-14/h1-12H,13H2
• InChI Key： LWDNUMJAXHNKAZ-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2C=CC=CC=2)=NN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.110613074Da
• Monoisotopic Mass: 262.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.7Ų